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Compound of Interest

Compound Name: Bis(perfluoroisopropyl)ketone

Cat. No.: B1294482 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of

Bis(perfluoroisopropyl)ketone

Introduction
Bis(perfluoroisopropyl)ketone, systematically named 1,1,1,2,4,5,5,5-octafluoro-2,4-

bis(trifluoromethyl)pentan-3-one, is a highly fluorinated organic compound.[1] Its chemical

structure, characterized by the presence of fourteen fluorine atoms, imparts unique physical

and chemical properties that distinguish it from conventional hydrocarbon ketones. This guide

provides a detailed examination of two of its fundamental physicochemical properties: boiling

point and density. Understanding these characteristics is paramount for researchers, scientists,

and drug development professionals in applications ranging from solvent chemistry to the

synthesis of complex fluorinated molecules. This document offers not only the established

values for these properties but also the scientific principles and experimental methodologies

required for their accurate determination, ensuring a blend of theoretical knowledge and

practical application.

Core Physicochemical Properties
The extensive fluorination of bis(perfluoroisopropyl)ketone results in a high molecular weight

(366.05 g/mol ) and a unique electronic environment.[1] Despite the high molecular mass, the

intermolecular forces are relatively weak. The highly electronegative fluorine atoms create a

non-polarizable sheath around the carbon backbone, leading to weak van der Waals
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interactions. This combination of high mass and weak intermolecular forces results in a

moderate boiling point and high density compared to hydrocarbon analogues.

Data Summary
The critical physical constants for bis(perfluoroisopropyl)ketone (CAS No: 813-44-5) are

summarized below.[1][2] These values are essential for safe handling, process design, and

chemical modeling.

Property Value Units Notes

Boiling Point 71 - 72 °C

At standard

atmospheric pressure.

[2][3][4]

Density 1.661 g/mL

The temperature for

this measurement is

not consistently cited

but is assumed to be

at standard lab

conditions (approx.

20-25°C).[3][4][5]

Molecular Formula C₇F₁₄O - [1][5]

Molecular Weight 366.05 g/mol [1][5]

Appearance Clear, colorless liquid - [1][3][6]

Refractive Index ~1.267 - [3]

Experimental Determination of Physicochemical
Properties
The trustworthiness of physical data relies on robust and reproducible experimental methods.

The following protocols describe self-validating systems for determining the boiling point and

density of liquid compounds like bis(perfluoroisopropyl)ketone.

Protocol 1: Boiling Point Determination via Distillation
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Distillation is a definitive method for both purifying a liquid and determining its boiling point.[7]

The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure, observed as a stable temperature plateau during

distillation.[8]

Methodology:

Apparatus Assembly: Assemble a simple distillation apparatus as shown in the workflow

diagram below. Ensure all glassware is clean and dry. The apparatus consists of a round-

bottom flask, a distillation head with a port for a thermometer, a condenser, and a receiving

flask.

Sample Preparation: Place approximately 15-20 mL of bis(perfluoroisopropyl)ketone into

the round-bottom flask along with a few boiling chips or a magnetic stir bar. This is a critical

step to prevent "bumping" and ensure smooth boiling.

Thermometer Placement: Position the thermometer correctly. The top of the thermometer

bulb must be level with the bottom of the side-arm leading to the condenser. This ensures

the measured temperature is that of the vapor in thermal equilibrium with the distilling liquid,

which is the true boiling point.

Heating: Gently heat the flask using a heating mantle. The distillation rate should be

controlled to about 1-2 drops per second into the receiving flask.

Data Recording: Record the temperature when the first drop of distillate falls into the

receiving flask and monitor the temperature throughout the distillation. A pure compound will

exhibit a constant temperature during the process.[7] Record this stable temperature as the

boiling point.

Pressure Correction: Record the ambient atmospheric pressure. If the pressure deviates

significantly from standard pressure (760 mmHg), a correction may be necessary for highly

accurate work.

Protocol 2: Density Determination via Pycnometer
A pycnometer (or specific gravity bottle) is a piece of specialized glassware used to determine

the density of a liquid with high precision. The method is based on measuring the mass of a
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precisely known volume of the liquid.

Methodology:

Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume (e.g.,

10 mL).

Mass of Empty Pycnometer: Accurately measure the mass of the empty, dry pycnometer

using an analytical balance (m₁).

Mass of Pycnometer with Sample: Fill the pycnometer with bis(perfluoroisopropyl)ketone,

ensuring the liquid reaches the calibration mark. Use the stopper to displace any excess

liquid and carefully wipe the outside dry. Measure the total mass of the filled pycnometer

(m₂).

Temperature Control: Ensure the measurement is performed at a constant, recorded

temperature, as density is temperature-dependent.[9] A water bath can be used for this

purpose.

Calculation: The mass of the liquid is calculated by subtraction (m_liquid = m₂ - m₁). The

density (ρ) is then calculated using the known volume (V) of the pycnometer: ρ = (m₂ - m₁) /

V

Validation: Repeat the measurement at least twice to ensure reproducibility. The results

should agree within a narrow margin.

Experimental Workflow Visualization
The logical flow for the characterization of an unknown liquid sample by determining its boiling

point and density is illustrated below. This process ensures a systematic approach to obtaining

reliable physical data.
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Phase 1: Sample Preparation & Initial Checks

Phase 2: Density Determination Phase 3: Boiling Point Determination

Phase 4: Data Validation

Receive Liquid Sample

Assess Purity (e.g., GC)

Weigh Dry Pycnometer (m1) Assemble Distillation Apparatus

Fill with Sample at Temp (T)

Weigh Filled Pycnometer (m2)

Calculate Density
ρ = (m2 - m1) / V

Compare Experimental Data
with Literature Values

Heat Sample Gently

Record Stable Temperature Plateau (BP)

Record Barometric Pressure

Final Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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